Cas no 2629960-69-4 (2,5-Di-tert-butylaniline hydrochloride)

• Product Name: 2,5-Di-tert-butylaniline hydrochloride
• CAS No: 2629960-69-4
• MF: C₁₄H₂₄ClN
• MW: 241.80006313324
• MDL: MFCD33549515
• CID: 5640550
• PubChem ID: 155970538
• Update Time: 2025-06-08

2,5-Di-tert-butylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27779116
• 2,5-di-tert-butylaniline hydrochloride
• 2629960-69-4
• Benzenamine, 2,5-bis(1,1-dimethylethyl)-, hydrochloride (1:1)
• 2,5-Di-tert-butylaniline hydrochloride

• MDL： MFCD33549515
• Inchi： 1S/C14H23N.ClH/c1-13(2,3)10-7-8-11(12(15)9-10)14(4,5)6;/h7-9H,15H2,1-6H3;1H
• InChI Key： BHFVAJJQMZJUAB-UHFFFAOYSA-N
• SMILES： Cl.NC1C=C(C=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 241.1597275g/mol
• Monoisotopic Mass: 241.1597275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2,5-Di-tert-butylaniline hydrochloride

Introduction to 2,5-Di-tert-butylaniline Hydrochloride (CAS No. 2629960-69-4)

2,5-Di-tert-butylaniline hydrochloride (CAS No. 2629960-69-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, a derivative of aniline, is characterized by its unique structural features and potential biological activities. The tert-butyl groups on the aniline ring provide steric hindrance and enhance the compound's stability and solubility, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2,5-Di-tert-butylaniline hydrochloride consists of an aniline core with two tert-butyl substituents at the 2 and 5 positions, forming a symmetric and highly substituted aromatic system. The presence of the hydrochloride salt form further enhances its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of 2,5-Di-tert-butylaniline hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The tert-butyl groups contribute to the compound's ability to interact with specific protein targets involved in inflammatory pathways, such as nuclear factor-kappa B (NF-κB) and cyclooxygenase (COX) enzymes. These findings suggest that 2,5-Di-tert-butylaniline hydrochloride could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 2,5-Di-tert-butylaniline hydrochloride has also been investigated for its potential as an antitumor agent. Studies conducted by a team of researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These results indicate that 2,5-Di-tert-butylaniline hydrochloride may have therapeutic potential in oncology.

The pharmacokinetic properties of 2,5-Di-tert-butylaniline hydrochloride have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a moderate plasma protein binding rate. The compound is primarily metabolized by cytochrome P450 enzymes in the liver and is excreted via both renal and biliary routes. These pharmacokinetic characteristics make it suitable for oral administration and long-term use in clinical settings.

The safety profile of 2,5-Di-tert-butylaniline hydrochloride has been evaluated through preclinical studies. Toxicological assessments have indicated that this compound has low toxicity at therapeutic doses. Animal studies have shown no significant adverse effects on major organs or systems at doses up to 100 mg/kg/day. However, higher doses may cause mild gastrointestinal irritation and liver enzyme elevation, suggesting that dose optimization is essential for safe clinical use.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2,5-Di-tert-butylaniline hydrochloride. Early-phase trials have demonstrated promising results in terms of tolerability and pharmacodynamic effects. Phase II trials are planned to assess the compound's therapeutic potential in patients with inflammatory diseases and certain types of cancer. These trials will provide valuable insights into the clinical utility of 2,5-Di-tert-butylaniline hydrochloride.

In conclusion, 2,5-Di-tert-butylaniline hydrochloride (CAS No. 2629960-69-4) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory and antitumor therapies make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play a significant role in advancing medical treatments for various conditions.